Cas no 2229503-91-5 (3-fluoro-5-(3-fluorophenoxy)pentan-1-amine)

• Product Name: 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine
• CAS No: 2229503-91-5
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6488970
• PubChem ID: 165852520
• Update Time: 2025-08-05

3-fluoro-5-(3-fluorophenoxy)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine
• EN300-1779561
• 2229503-91-5

• Inchi： 1S/C11H15F2NO/c12-9(4-6-14)5-7-15-11-3-1-2-10(13)8-11/h1-3,8-9H,4-7,14H2
• InChI Key： YTLZXNMMDWYBEI-UHFFFAOYSA-N
• SMILES： FC(CCN)CCOC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine

Introduction to 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine and its CAS No. 2229503-91-5

3-fluoro-5-(3-fluorophenoxy)pentan-1-amine, identified by the chemical compound identifier CAS No. 2229503-91-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by its fluorinated aromatic and aliphatic moieties, which contribute to its unique chemical properties and potential biological activities. The presence of fluorine atoms in both the aromatic ring and the aliphatic chain enhances the molecule's lipophilicity and metabolic stability, making it a promising candidate for drug development.

The structural configuration of 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine includes a pentyl chain terminated with an amine group, linked to a phenoxy moiety that is further substituted with a fluorine atom. This specific arrangement imparts distinct electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly improve the bioavailability of drugs, making them more effective in therapeutic applications. 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine exemplifies this trend, as its molecular design suggests potential applications in the development of novel therapeutics targeting various diseases.

One of the most compelling aspects of 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify compounds with improved pharmacological properties. For instance, modifications to the fluorine substituents or the amine group can lead to enhanced receptor binding or altered metabolic pathways. Such structural variations are crucial for optimizing drug candidates for clinical trials.

The pharmaceutical industry has been particularly interested in fluorinated amine derivatives due to their role in developing treatments for neurological disorders, cancer, and infectious diseases. The unique electronic properties of fluorine can influence how these compounds interact with biological systems, potentially leading to more effective and selective drug action. 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine is being studied as a precursor for synthesizing molecules that could modulate neurotransmitter activity or inhibit key enzymes involved in disease progression.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine with greater accuracy. Molecular modeling techniques allow scientists to simulate how these molecules bind to target proteins, providing insights into their potential therapeutic effects. These simulations are complemented by experimental validations, where synthetic derivatives are tested for efficacy and safety.

The synthesis of 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Researchers have developed innovative synthetic routes that leverage transition metal catalysis or photochemical reactions to achieve these objectives efficiently.

As interest in fluorinated compounds continues to grow, so does the demand for high-quality starting materials like CAS No. 2229503-91-5. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency and reliability for researchers worldwide. The availability of such compounds is critical for advancing drug discovery programs and bringing new therapies to market.

The environmental impact of fluorinated compounds is also a topic of ongoing research. While these molecules offer significant therapeutic benefits, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic methods that minimize waste and reduce environmental footprints without compromising on yield or purity.

In conclusion, 3-fluoro-5-(3-fluorophenoxy)pentan-1-amine represents a fascinating example of how structural modifications can enhance the pharmacological properties of organic molecules. Its unique combination of fluorinated aromatic and aliphatic groups makes it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.